1-(3,4-Difluorophenoxy)-3-methylbutan-2-amine hydrochloride
Overview
Description
1-(3,4-Difluorophenoxy)-3-methylbutan-2-amine hydrochloride, commonly known as DFMA-HCl, is an organic compound that has been widely used in a variety of scientific and laboratory applications. It is a colorless, crystalline solid that is soluble in water and other polar solvents. DFMA-HCl has been used for a variety of purposes, including as an intermediate in the synthesis of pharmaceuticals and other compounds, as a reagent in the synthesis of organic compounds, and as a catalyst in the production of polymers. DFMA-HCl has also been used in the study of enzyme kinetics, as well as in the study of biochemical and physiological processes.
Scientific Research Applications
Fluorinated Amino Acids Synthesis
Fluorinated amino acids, such as (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine, are valuable for their unique physicochemical properties and potential therapeutic applications. A study by Pigza et al. (2009) described the stereoselective synthesis of these amino acids starting from 4,4,4-trifluoro-3-methylbutanoic acid, highlighting the importance of fluorinated intermediates in medicinal chemistry and drug design (Pigza, Quach, & Molinski, 2009).
Anticancer Agents Development
The synthesis and biological evaluation of novel antineoplastic agents, including hydrochloride derivatives, have been reported. Pettit et al. (2003) synthesized 3,4-methylenedioxy-5,4'-dimethoxy-3'-amino-Z-stilbene and its hydrochloride derivative, demonstrating significant anticancer activity against a variety of human and animal cancer cell lines (Pettit, Anderson, Herald, Jung, Lee, Hamel, & Pettit, 2003).
Analytical Chemistry Applications
In analytical chemistry, the potentiometric titration of primary amines, including 1-aminobutane and 3-amino-1-phenylbutane, in non-aqueous solvents such as toluene, has been explored. This research by Kocaoba et al. (2008) highlights the utility of such chemical entities in developing methodologies for the quantitative analysis of weak bases in different solvents (Kocaoba, Aydogan, & Afşar, 2008).
properties
IUPAC Name |
1-(3,4-difluorophenoxy)-3-methylbutan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F2NO.ClH/c1-7(2)11(14)6-15-8-3-4-9(12)10(13)5-8;/h3-5,7,11H,6,14H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPDITBILCHTPED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(COC1=CC(=C(C=C1)F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Difluorophenoxy)-3-methylbutan-2-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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